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  3. 5-methyl-4-{[5-oxo-1-phenyl-4-(3,4,5-trimethoxybenzylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
5-methyl-4-{[5-oxo-1-phenyl-4-(3,4,5-trimethoxybenzylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-2-phenyl-2,4-dihydro-3H-pyrazol-3-one 5-methyl-4-{[5-oxo-1-phenyl-4-(3,4,5-trimethoxybenzylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0916261
InChI: InChI=1S/C29H26N4O5S/c1-18-26(28(35)33(31-18)21-13-9-6-10-14-21)39-29-30-22(27(34)32(29)20-11-7-5-8-12-20)15-19-16-23(36-2)25(38-4)24(17-19)37-3/h5-17,26H,1-4H3/b22-15+
SMILES: CC1=NN(C(=O)C1SC2=NC(=CC3=CC(=C(C(=C3)OC)OC)OC)C(=O)N2C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula: C29H26N4O5S
Molecular Weight: 542.6 g/mol

5-methyl-4-{[5-oxo-1-phenyl-4-(3,4,5-trimethoxybenzylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

CAS No.:

Cat. No.: VC0916261

Molecular Formula: C29H26N4O5S

Molecular Weight: 542.6 g/mol

* For research use only. Not for human or veterinary use.

5-methyl-4-{[5-oxo-1-phenyl-4-(3,4,5-trimethoxybenzylidene)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-2-phenyl-2,4-dihydro-3H-pyrazol-3-one -

Specification

Molecular Formula C29H26N4O5S
Molecular Weight 542.6 g/mol
IUPAC Name (5E)-2-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)sulfanyl]-3-phenyl-5-[(3,4,5-trimethoxyphenyl)methylidene]imidazol-4-one
Standard InChI InChI=1S/C29H26N4O5S/c1-18-26(28(35)33(31-18)21-13-9-6-10-14-21)39-29-30-22(27(34)32(29)20-11-7-5-8-12-20)15-19-16-23(36-2)25(38-4)24(17-19)37-3/h5-17,26H,1-4H3/b22-15+
Standard InChI Key CHYQGZWGIHYDAY-PXLXIMEGSA-N
Isomeric SMILES CC1=NN(C(=O)C1SC2=N/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/C(=O)N2C4=CC=CC=C4)C5=CC=CC=C5
SMILES CC1=NN(C(=O)C1SC2=NC(=CC3=CC(=C(C(=C3)OC)OC)OC)C(=O)N2C4=CC=CC=C4)C5=CC=CC=C5
Canonical SMILES CC1=NN(C(=O)C1SC2=NC(=CC3=CC(=C(C(=C3)OC)OC)OC)C(=O)N2C4=CC=CC=C4)C5=CC=CC=C5

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